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Compound of Interest

Compound Name: Tyrphostin AG30

Cat. No.: B1664423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, storage, and use of

Tyrphostin AG30 in cell culture applications. The following protocols and data are intended to

serve as a guide for utilizing this potent and selective Epidermal Growth Factor Receptor

(EGFR) tyrosine kinase inhibitor in your research.

Solubility and Storage
Proper dissolution and storage of Tyrphostin AG30 are critical for maintaining its potency and

ensuring experimental reproducibility. It is highly soluble in dimethyl sulfoxide (DMSO) but

practically insoluble in water. For cell culture applications, a concentrated stock solution in

DMSO should be prepared and then diluted to the final working concentration in the desired

cell culture medium.

It is important to note that the solubility in DMSO can be affected by factors such as the purity

and age of the DMSO, and the use of sonication.[1][2] It is recommended to use fresh,

anhydrous DMSO for the preparation of stock solutions.[3]

Quantitative Solubility Data:
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Solvent Solubility
Molar
Concentration
(approx.)

Notes

DMSO
41 mg/mL[3] - 125

mg/mL[1][2][4]

199.83 mM[3] -

609.25 mM[1][2][4]

Use of an ultrasonic

bath may be required

to achieve higher

concentrations.[1][2]

Hygroscopic DMSO

can significantly

reduce solubility.[1][2]

[3]

Ethanol 3 mg/mL[3] 14.62 mM -

Water Insoluble[3] - -

Storage of Stock Solutions:

Once prepared, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C or -80°C. Under these conditions, the stock solution is stable

for at least one to six months.[1][2][3]

Experimental Protocols
Preparation of Tyrphostin AG30 Stock Solution (10 mM
in DMSO)
Materials:

Tyrphostin AG30 powder (Molecular Weight: 205.17 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.selleckchem.com/products/ag30.html
https://www.medchemexpress.com/tyrphostin-ag30.html
https://www.medchemexpress.com/tyrphostin-ag30.html?locale=ja-JP
https://www.glpbio.com/gc38125.html
https://www.selleckchem.com/products/ag30.html
https://www.medchemexpress.com/tyrphostin-ag30.html
https://www.medchemexpress.com/tyrphostin-ag30.html?locale=ja-JP
https://www.glpbio.com/gc38125.html
https://www.medchemexpress.com/tyrphostin-ag30.html
https://www.medchemexpress.com/tyrphostin-ag30.html?locale=ja-JP
https://www.medchemexpress.com/tyrphostin-ag30.html
https://www.medchemexpress.com/tyrphostin-ag30.html?locale=ja-JP
https://www.selleckchem.com/products/ag30.html
https://www.selleckchem.com/products/ag30.html
https://www.selleckchem.com/products/ag30.html
https://www.medchemexpress.com/tyrphostin-ag30.html
https://www.medchemexpress.com/tyrphostin-ag30.html?locale=ja-JP
https://www.selleckchem.com/products/ag30.html
https://www.benchchem.com/product/b1664423?utm_src=pdf-body
https://www.benchchem.com/product/b1664423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Weigh out an appropriate amount of Tyrphostin AG30 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 2.05 mg of the compound.

Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM solution, add 1

mL of DMSO to 2.05 mg of Tyrphostin AG30.

Vortex the solution thoroughly until the powder is completely dissolved. If necessary, use an

ultrasonic bath to aid dissolution.[1][2]

Aliquot the stock solution into sterile microcentrifuge tubes in volumes suitable for your

experiments (e.g., 20 µL or 50 µL).

Store the aliquots at -20°C or -80°C.

Cell Culture Treatment with Tyrphostin AG30
Materials:

Cells of interest cultured in appropriate cell culture medium

Tyrphostin AG30 stock solution (e.g., 10 mM in DMSO)

Sterile, pyrogen-free pipette tips and tubes

Procedure:

Culture your cells to the desired confluency in a suitable culture vessel (e.g., 6-well plate, 96-

well plate).

On the day of the experiment, thaw an aliquot of the Tyrphostin AG30 stock solution at

room temperature.

Prepare a series of dilutions of the stock solution in fresh, pre-warmed cell culture medium to

achieve the desired final concentrations. Note: The final concentration of DMSO in the cell

culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.
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Remove the existing medium from the cells and replace it with the medium containing the

desired concentration of Tyrphostin AG30.

Incubate the cells for the desired period of time under standard cell culture conditions (e.g.,

37°C, 5% CO₂).

Following incubation, proceed with your downstream analysis (e.g., cell viability assay,

Western blotting, immunofluorescence).

Mechanism of Action: EGFR Signaling Pathway
Inhibition
Tyrphostin AG30 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor

(EGFR) tyrosine kinase.[1][3] By binding to the ATP-binding site of the EGFR's intracellular

kinase domain, it prevents the autophosphorylation of the receptor, which is a critical step in

the activation of downstream signaling pathways. This inhibition can block the activation of key

signaling molecules such as STAT5.[1][3]
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Caption: Inhibition of the EGFR signaling pathway by Tyrphostin AG30.

Experimental Workflow
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The following diagram outlines a general workflow for studying the effects of Tyrphostin AG30
in a cell-based assay.
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Caption: General experimental workflow for Tyrphostin AG30 cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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